N-(2-chlorophenyl)-2-nitrobenzenesulfonamide

• IUPAC Name: N-(2-chlorophenyl)-2-nitrobenzenesulfonamide
• InChI: InChI=1S/C12H9ClN2O4S/c13-9-5-1-2-6-10(9)14-20(18,19)12-8-4-3-7-11(12)15(16)17/h1-8,14H
• InChI Key: FMOYBIMMIKTZPE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NS(=O)(=O)C2=CC=CC=C2[N+](=O)[O-])Cl
• Molecular Formula: C12H9ClN2O4S
• DSSTOX Substance ID: DTXSID801257343
• Molecular Weight: 312.73 g/mol
• CAS RN: 117561-95-2

Description

N-(2-chlorophenyl)-2-nitrobenzenesulfonamide, commonly known as N-(2-chloro-4-nitrophenyl)sulfonamide (NSC), is a chemical compound used in scientific research for its unique properties. It is a sulfonamide derivative with a nitro group and a chloro group attached to its benzene ring. This compound has been studied extensively for its potential therapeutic applications in various diseases.

Scientific Research Applications

Chemoselective N-Acylation Reagents

N-acyl-N-(4-chlorophenyl)-4-nitrobenzenesulfonamides have been synthesized and developed as chemoselective N-acylation reagents. These compounds are useful for selective protection of primary amines in the presence of secondary amines, acylation of aliphatic amines in the presence of aryl amines, and monofunctionalization of primary-secondary diamines as well as selective N-acylation of amino alcohols. The reactions are carried out in water, making them environmentally friendly. The reagents are stable and easy to prepare, offering advantages in synthetic chemistry applications (Ebrahimi et al., 2015).

Versatility in Preparation of Secondary Amines

Nitrobenzenesulfonamides, including N-(2-chlorophenyl)-2-nitrobenzenesulfonamide derivatives, have been shown to be versatile in the preparation of secondary amines. They undergo smooth alkylation via Mitsunobu reaction or conventional methods to yield N-alkylated sulfonamides in high yields. These compounds can be deprotected easily, providing a useful method for the synthesis of a variety of secondary amines (Fukuyama et al., 1995).

Photooxidation Studies

Studies on the photooxidation of compounds like N-(4-chlorophenyl)-benzenesulfonamide have shown the formation of nitroso- and nitro-products upon irradiation. This research provides insights into the photolytic behavior of these compounds, which is significant for understanding their environmental impact and degradation pathways (Miller & Crosby, 1983).

Analytical Applications

N-(2-chlorophenyl)-2-nitrobenzenesulfonamide derivatives have been used in various analytical applications. For instance, sodium N-bromo-p-nitrobenzenesulfonamide has been utilized as an oxidizing titrant in the direct titrations of various substances, demonstrating the compound's utility in analytical chemistry (Gowda et al., 1983).

Synthesis of Advanced Intermediates

These compounds are also employed in the synthesis of advanced intermediates for producing nitrogenous heterocycles. The base-mediated intramolecular arylation of N-benzyl-2-nitrobenzenesulfonamides yields benzhydrylamines, which are useful in the synthesis of various heterocyclic compounds (Kisseljova et al., 2014).

Safety and Hazards

The safety data sheet for “N-(2-Chlorophenyl)maleimide” indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled. It is recommended to use personal protective equipment when handling this compound.